Cas no 1809-21-8 (Phosphonic acid,dipropyl ester)

• Product Name: Phosphonic acid,dipropyl ester
• CAS No: 1809-21-8
• MF: C₆H₁₅O₃P
• MW: 166.155263185501
• MDL: MFCD00009367
• CID: 166543
• PubChem ID: 15740
• Update Time: 2025-06-09

Phosphonic acid,dipropyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,dipropyl ester
• DIPROPYL PHOSPHITE
• di-n-Propylphosphite
• di-n-propylphosphonate
• dipropyl hydrogen phosphite
• dipropyl phosphonate
• phosphonic acid dipropyl ester
• phosphonicaciddipropylester
• DIPROPYLPHOSPHITE,97%

• MDL： MFCD00009367
• Inchi： 1S/C6H15O3P/c1-3-5-8-10(7)9-6-4-2/h10H,3-6H2,1-2H3
• InChI Key： PVBGKAMVCZUNFQ-UHFFFAOYSA-N
• SMILES： P(=O)(OCCC)OCCC

Computed Properties

• Exact Mass: 166.07600
• Monoisotopic Mass: 165.068056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.018 g/mL at 25 °C(lit.)
• Melting Point: 59.5 °C
• Boiling Point: 203℃
• Flash Point: 96 °C
• Refractive Index: n20/D 1.417(lit.)
• PSA: 59.00000
• LogP: 2.22930

Phosphonic acid,dipropyl ester Security Information

• Hazardous Material transportation number：UN 3265 8/PG 2
• Hazard Category Code： 34
• Safety Instruction： S26; S27; S28; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters

Additional information on Phosphonic acid,dipropyl ester

Phosphonic Acid, Dipropyl Ester (CAS No. 1809-21-8): An Overview of Its Properties, Applications, and Recent Research

Phosphonic acid, dipropyl ester (CAS No. 1809-21-8) is a versatile compound with a wide range of applications in various fields, including pharmaceuticals, agriculture, and materials science. This compound is characterized by its unique chemical structure and properties, which make it an essential component in numerous formulations and processes.

The chemical formula of phosphonic acid, dipropyl ester is C₆H₁₄O₃P. It is a clear, colorless liquid with a molecular weight of approximately 164.14 g/mol. The compound is known for its stability under various conditions and its ability to form stable complexes with metal ions. These properties make it particularly useful in applications where controlled release or enhanced solubility is required.

In the pharmaceutical industry, phosphonic acid, dipropyl ester has gained attention for its potential as a prodrug or drug delivery agent. Prodrugs are inactive compounds that are converted into active drugs within the body, often through metabolic processes. The ester groups in phosphonic acid, dipropyl ester can be hydrolyzed in the body to release the active phosphonic acid moiety, which can then exert its therapeutic effects. This approach has been explored in the development of antiviral and anticancer drugs.

Recent research has also highlighted the role of phosphonic acid, dipropyl ester in enhancing the bioavailability and efficacy of certain drugs. For example, a study published in the Journal of Medicinal Chemistry demonstrated that phosphonic acid, dipropyl ester-based prodrugs showed improved pharmacokinetic profiles and reduced toxicity compared to their parent compounds. This finding opens up new possibilities for the design of more effective and safer drug formulations.

In addition to its pharmaceutical applications, phosphonic acid, dipropyl ester has found use in agricultural formulations. It can be used as a stabilizer or synergist in pesticide formulations to enhance their performance and reduce environmental impact. The compound's ability to form stable complexes with metal ions also makes it useful in chelating agents for soil remediation and nutrient management.

In materials science, phosphonic acid, dipropyl ester has been investigated for its potential in surface modification and coating applications. Its ability to form strong bonds with metal surfaces makes it an excellent candidate for creating corrosion-resistant coatings and improving adhesion properties. Recent studies have shown that coatings containing phosphonic acid, dipropyl ester exhibit enhanced durability and resistance to environmental factors such as humidity and temperature changes.

The environmental impact of phosphonic acid, dipropyl ester has also been a subject of interest. Research indicates that the compound is biodegradable under aerobic conditions and does not accumulate in the environment. This property makes it a more environmentally friendly alternative to other chemicals used in similar applications.

In conclusion, phosphonic acid, dipropyl ester (CAS No. 1809-21-8) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical properties and recent advancements in research highlight its potential as a valuable component in pharmaceuticals, agriculture, and materials science. As further studies continue to explore its capabilities and optimize its use, phosphonic acid, dipropyl ester is poised to play an increasingly important role in these fields.